Cas no 154787-28-7 (4-bromo-1,5-dimethyl-1H-pyrazol-3-amine)

4-Bromo-1,5-dimethyl-1H-pyrazol-3-amine is a brominated pyrazole derivative with a reactive amine group at the 3-position, making it a versatile intermediate in organic synthesis. Its distinct structure, featuring both bromine and amine functionalities, allows for selective modifications, enabling applications in pharmaceutical and agrochemical research. The compound’s stability and well-defined reactivity profile facilitate its use in cross-coupling reactions, nucleophilic substitutions, and heterocyclic scaffold construction. Its crystalline form ensures consistent purity, while the presence of bromine enhances its utility in metal-catalyzed transformations. This compound is particularly valuable for developing biologically active molecules due to its balanced electronic and steric properties.
4-bromo-1,5-dimethyl-1H-pyrazol-3-amine structure
154787-28-7 structure
Product Name:4-bromo-1,5-dimethyl-1H-pyrazol-3-amine
CAS No:154787-28-7
MF:C5H8BrN3
MW:190.0411195755
MDL:MFCD06805192
CID:3160054
PubChem ID:19619860
Update Time:2025-08-05

4-bromo-1,5-dimethyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-1,5-dimethyl-1H-pyrazol-3-amine
    • 994-487-5
    • DB-166999
    • BBL040976
    • STL414486
    • SCHEMBL14039865
    • 3-amino-4-bromo-1,5-dimethylpyrazole
    • AKOS000308926
    • EGA78728
    • 4-bromo-1,5-dimethyl-pyrazol-3-amine
    • 154787-28-7
    • MFCD06805192
    • EN300-230234
    • CS-0240831
    • 4-bromo-1,5-dimethylpyrazol-3-amine
    • MDL: MFCD06805192
    • Inchi: 1S/C5H8BrN3/c1-3-4(6)5(7)8-9(3)2/h1-2H3,(H2,7,8)
    • InChI Key: WOQKPNJCYQBXDF-UHFFFAOYSA-N
    • SMILES: BrC1C(N)=NN(C)C=1C

Computed Properties

  • Exact Mass: 188.99016Da
  • Monoisotopic Mass: 188.99016Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • Density: 1.8±0.1 g/cm3
  • Boiling Point: 277.9±35.0 °C at 760 mmHg
  • Flash Point: 121.9±25.9 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-bromo-1,5-dimethyl-1H-pyrazol-3-amine Security Information

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Additional information on 4-bromo-1,5-dimethyl-1H-pyrazol-3-amine

Introduction to 4-Bromo-1,5-Dimethyl-1H-Pyrazol-3-Amine (CAS No. 154787-28-7)

4-Bromo-1,5-dimethyl-1H-pyrazol-3-amine (CAS No. 154787-28-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and potential therapeutic applications. The presence of a bromine atom and two methyl groups in its structure imparts unique chemical properties that make it an attractive candidate for various synthetic transformations and biological studies.

The chemical structure of 4-bromo-1,5-dimethyl-1H-pyrazol-3-amine is characterized by a pyrazole ring with a bromine substituent at the 4-position and two methyl groups at the 1 and 5 positions. The amine group at the 3-position further enhances its reactivity and functional versatility. This compound can be synthesized through various routes, including the reaction of 4-bromo-1,5-dimethylpyrazole with ammonia or an appropriate amine derivative. The synthetic methods are well-documented in the literature and have been optimized for high yields and purity.

In recent years, 4-bromo-1,5-dimethyl-1H-pyrazol-3-amine has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as a building block in the synthesis of more complex molecules with specific biological activities. For instance, pyrazole derivatives have been shown to exhibit potent anti-inflammatory, antiviral, and anticancer properties. The bromine substituent can be readily replaced with other functional groups through various substitution reactions, making it a valuable intermediate in the synthesis of targeted drug candidates.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of 4-bromo-1,5-dimethyl-1H-pyrazol-3-amine in the development of novel inhibitors for specific protein targets involved in cancer progression. The researchers demonstrated that by modifying the bromine substituent with different functional groups, they could achieve selective inhibition of key enzymes involved in tumor growth and metastasis. This work underscores the importance of 4-bromo-1,5-dimethyl-1H-pyrazol-3-amine as a versatile scaffold for drug design.

Beyond its applications in medicinal chemistry, 4-bromo-1,5-dimethyl-1H-pyrazol-3-amine has also been explored for its potential as a ligand in coordination chemistry. Pyrazole-based ligands are known for their ability to form stable complexes with various metal ions, which can be utilized in catalysis and materials science. A recent study published in Inorganic Chemistry reported the synthesis and characterization of metal complexes derived from 4-bromo-1,5-dimethyl-1H-pyrazol-3-amine. These complexes exhibited excellent catalytic activity in several organic transformations, including C-H activation and cross-coupling reactions.

The physical and chemical properties of 4-bromo-1,5-dimethyl-1H-pyrazol-3-amine have been thoroughly investigated to understand its behavior under different conditions. It is typically a white crystalline solid with a melting point ranging from 90 to 92°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), making it easy to handle in laboratory settings. Its stability under various conditions has also been studied, with findings indicating that it remains stable at room temperature but may decompose at higher temperatures or under strong acidic or basic conditions.

In terms of safety and handling, while 4-bromo-1,5-dimethyl-1H-pyrazol-3-amine is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE) such as gloves and safety goggles should be worn to prevent skin contact and inhalation. Additionally, it is recommended to store the compound in a cool, dry place away from incompatible materials.

The environmental impact of 4-bromo-1,5-dimethyl-1H-pyrazol-3-amine has also been considered in recent studies. While there is limited data available on its environmental fate and effects, researchers have emphasized the importance of responsible disposal practices to minimize any potential ecological risks. Proper waste management procedures should be followed to ensure that any unused or waste material is disposed of safely.

In conclusion, 4-bromo-1,5-dimethyl-1H-pyrazol-3-amnine (CAS No. 154787-28-7) is a valuable compound with a wide range of applications in medicinal chemistry, pharmaceutical research, coordination chemistry, and materials science. Its unique chemical structure and reactivity make it an attractive candidate for various synthetic transformations and biological studies. Ongoing research continues to uncover new potential uses for this compound, further highlighting its significance in modern scientific endeavors.

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